1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea
Description
1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea, commonly known as CCT137690, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This molecule has shown promising results in preclinical studies for the treatment of various types of cancer, including leukemia, breast cancer, and lung cancer.
Scientific Research Applications
- CTEUM has demonstrated promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It appears to inhibit tumor growth by interfering with cell division and inducing apoptosis (programmed cell death) in cancer cells .
- Inflammation plays a crucial role in various diseases, from autoimmune disorders to cardiovascular conditions. CTEUM has shown anti-inflammatory effects by modulating key pathways involved in inflammation. Researchers are exploring its potential as a therapeutic agent for managing inflammatory diseases .
- CTEUM exhibits antimicrobial properties against both bacteria and fungi. It has been tested against various pathogens, including drug-resistant strains. Its mechanism of action involves disrupting microbial membranes and inhibiting essential enzymes. This makes it a candidate for novel antimicrobial drug development .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. CTEUM has shown neuroprotective effects by reducing oxidative stress, enhancing mitochondrial function, and promoting neuronal survival. Researchers are investigating its potential in preventing or slowing down neurodegeneration .
- Viral infections remain a global health challenge. CTEUM has been studied for its antiviral activity against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). It interferes with viral replication and entry, making it a candidate for antiviral drug development .
- CTEUM may have cardiovascular benefits. It has been explored for its vasodilatory effects, which could improve blood flow and reduce hypertension. Additionally, its antioxidant properties may protect against oxidative damage in heart tissues .
Anticancer Activity
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Antiviral Potential
Cardiovascular Applications
properties
IUPAC Name |
1-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-3-[2-(4-methoxyphenyl)ethyl]urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O2S/c1-27-19-8-2-15(3-9-19)10-12-23-21(26)24-13-11-18-14-28-20(25-18)16-4-6-17(22)7-5-16/h2-9,14H,10-13H2,1H3,(H2,23,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLDDOYUZNMNBTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-aminoimidazo[1,2-a]pyridine-3-carboxylate](/img/structure/B2395016.png)
![Ethyl 4-[3-(4-chlorophenyl)-2,1-benzoxazole-5-carbonyl]-1,2-oxazole-3-carboxylate](/img/structure/B2395025.png)
![2-[3-(4-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid](/img/structure/B2395031.png)
![1-[3-[(3S,4S)-3-Amino-4-(4-fluorophenyl)piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one;hydrochloride](/img/structure/B2395033.png)
![1-(3-chlorophenyl)-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2395035.png)
